N-(2,4-difluorobenzyl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: N-[(2,4-difluorophenyl)methyl]-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C19H18F2N2O3/c1-26-16-6-4-15(5-7-16)23-11-13(8-18(23)24)19(25)22-10-12-2-3-14(20)9-17(12)21/h2-7,9,13H,8,10-11H2,1H3,(H,22,25)
• InChI Key: FSGFCBHBLSHPGT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NCC3=C(C=C(C=C3)F)F
• Molecular Formula: C19H18F2N2O3
• Molecular Weight: 360.4 g/mol

Description

N-(2,4-difluorobenzyl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide, also known as DFB, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DFB belongs to the class of pyrrolidine carboxamides and has been found to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

Stereochemistry and Pharmacology

Research into the stereochemistry of phenylpiracetam, a pyrrolidine derivative, has shed light on the significance of stereocenters for biological activity. Studies have demonstrated that the pharmacological profile of these compounds can be significantly enhanced by focusing on the most effective stereoisomer, highlighting the importance of stereochemistry in the development of CNS agents. This research underscores the potential of pyrrolidine derivatives in improving cognitive functions and treating neurological conditions (Veinberg et al., 2015).

Environmental Applications

Pyrrolidine derivatives have also been investigated for their role in environmental science, particularly in the degradation of organic pollutants. The enzymatic treatment of pollutants, enhanced by specific redox mediators, has emerged as a promising approach for remediation, indicating the versatility of pyrrolidine-based compounds in environmental applications (Husain & Husain, 2007).

Novel Synthesis and Chemical Properties

The synthesis and chemical properties of pyrrolidine derivatives, including N-(2,4-difluorobenzyl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide, have been the subject of extensive research. Studies focusing on the novel synthesis methods of these compounds provide insight into their potential for creating new pharmaceuticals, highlighting their importance in medicinal chemistry (Saini et al., 2019).